methyl (3E)-2,2-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-enoate

• IUPAC Name: methyl (E)-2,2-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-enoate
• InChI: InChI=1S/C13H23BO4/c1-11(2,10(15)16-7)8-9-14-17-12(3,4)13(5,6)18-14/h8-9H,1-7H3/b9-8+
• InChI Key: QPSFEYWJMDUMMX-CMDGGOBGSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C=CC(C)(C)C(=O)OC
• Isomeric SMILES: B1(OC(C(O1)(C)C)(C)C)/C=C/C(C)(C)C(=O)OC
• Molecular Formula: C13H23BO4
• Molecular Weight: 254.13 g/mol

Description

Methyl (3E)-2,2-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-enoate, also known as methyl (3E)-2,2-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-enoate, is an organic compound with a unique structure and interesting properties. It is a colorless liquid with a low boiling point and a high vapor pressure. It is a versatile compound with a wide range of applications in the fields of synthetic chemistry, biochemistry, and pharmaceuticals.

Scientific Research Applications

Synthesis and Structure Analysis

• Methyl (3E)-2,2-dimethyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)but-3-enoate is involved in boric acid ester intermediates with benzene rings. It is obtained through a three-step substitution reaction. Its structure is confirmed by techniques like FTIR, NMR spectroscopy, and mass spectrometry. Single crystals are measured by X-ray diffraction for crystallographic and conformational analyses. The results from density functional theory (DFT) are consistent with the crystal structures obtained from X-ray diffraction, revealing some physicochemical properties of the compound (Huang et al., 2021).

Vibrational Properties Studies

• The compound is part of studies focusing on vibrational properties. The optimized molecular crystal structures are determined based on DFT calculations. This includes comparative analysis of spectroscopic data, geometrical parameters, and other molecular properties. These studies are crucial for understanding the vibrational behavior of such complex molecules (Wu et al., 2021).

Enhanced Brightness Emission-Tuned Nanoparticles

• This compound is used in the synthesis of enhanced brightness emission-tuned nanoparticles. The process involves Suzuki-Miyaura chain growth polymerization, where the molecular weight and distribution are finely tuned, leading to nanoparticles with bright fluorescence emission. These findings are significant for applications in fluorescence and imaging technologies (Fischer et al., 2013).

Building Blocks for Prostanoids

• The compound is a key ingredient in the synthesis of various building blocks for prostanoids, contributing to the understanding of reactions and synthesis of complex organic molecules. This research has implications in medicinal chemistry and drug development (Valiullina et al., 2019).